4-(4-Chlorophenyl)piperazin-1-amine

• IUPAC Name: 4-(4-chlorophenyl)piperazin-1-amine
• InChI: InChI=1S/C10H14ClN3/c11-9-1-3-10(4-2-9)13-5-7-14(12)8-6-13/h1-4H,5-8,12H2
• InChI Key: YWZNDXPNRHORKG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)Cl)N
• Molecular Formula: C10H14ClN3
• Molecular Weight: 211.69 g/mol

Description

4-(4-Chlorophenyl)piperazin-1-amine is an organic compound that is part of the piperazine class of compounds. Piperazine and its derivatives show a wide range of biological and pharmaceutical activity. It is used as a 5-HT-1 serotonin receptor agonist and also as a pharmaceutical intermediate.

Synthesis Analysis

The title compound can be synthesized by N-alkylation of 4-(4-chlorophenyl)piperazine with ethyl 2-bromo-2-methylpropanoate. Other methods involve the reaction of m-chloroaniline with bis(2-chloroethyl)amine or the reaction of piperazine with m-dichlorobenzene.

Chemical Reactions Analysis

The synthesis of piperazine derivatives involves various methods including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Mechanism of Action

Piperazine is a GABA receptor agonist. Piperzine binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm.

Safety and Hazards

Users should avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment should be used, including chemical impermeable gloves. Adequate ventilation should be ensured, and all sources of ignition should be removed.